Cas no 135832-46-1 (4-(3-Hydroxypropyl)Benzenesulfonamide)
135832-46-1 structure
Product Name:4-(3-Hydroxypropyl)Benzenesulfonamide
CAS No:135832-46-1
MF:C9H13NO3S
MW:215.269421339035
CID:2106501
Update Time:2023-08-03
4-(3-Hydroxypropyl)Benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4-(3-hydroxypropyl)Benzenesulfonamide
- BDBM50406426
- 4-(3-Hydroxypropyl)Benzenesulfonamide
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- Inchi: 1S/C9H13NO3S/c10-14(12,13)9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2,(H2,10,12,13)
- InChI Key: NSNHWGDFYDLMBS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CCCO)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 250
- XLogP3: 0.2
- Topological Polar Surface Area: 88.8
4-(3-Hydroxypropyl)Benzenesulfonamide Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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